Cas no 2171434-39-0 ((3S)-1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid
• CAS No: 2171434-39-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6079148
• PubChem ID: 165534540
• Update Time: 2025-10-29

(3S)-1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid
• EN300-1578307
• (3S)-1-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-3-carboxylic acid
• 2171434-39-0

• Inchi： 1S/C28H32N2O5/c31-26(30-14-6-9-19(16-30)27(32)33)15-25(18-7-5-8-18)29-28(34)35-17-24-22-12-3-1-10-20(22)21-11-2-4-13-23(21)24/h1-4,10-13,18-19,24-25H,5-9,14-17H2,(H,29,34)(H,32,33)/t19-,25?/m0/s1
• InChI Key： WXQWTSNBUIRJOM-UBDBMELISA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N1CCC[C@H](C(=O)O)C1)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid

Research Brief on (3S)-1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid (CAS: 2171434-39-0)

The compound (3S)-1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid (CAS: 2171434-39-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel peptide-based therapeutics. The presence of both the Fmoc-protected amino group and the carboxylic acid functionality makes it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this building block in the construction of complex peptidomimetics targeting various disease pathways, including cancer and infectious diseases.

In terms of biological activity, preliminary investigations suggest that derivatives of this compound exhibit promising interactions with specific protein targets. Molecular docking studies have revealed favorable binding affinities to certain enzymes involved in inflammatory pathways, indicating potential applications in developing anti-inflammatory agents. The cyclobutyl moiety appears to contribute significantly to the compound's conformational rigidity, which may enhance target specificity.

The synthetic route to this compound has been optimized in recent publications, with particular emphasis on improving yield and purity. A 2023 study demonstrated an efficient four-step synthesis starting from commercially available piperidine-3-carboxylic acid derivatives, achieving an overall yield of 68% with excellent enantiomeric purity (>99% ee). This advancement addresses previous challenges in large-scale production of this valuable intermediate.

From a drug development perspective, the compound's physicochemical properties have been thoroughly characterized. Its moderate lipophilicity (calculated logP of 2.1) and good aqueous solubility at physiological pH make it suitable for further medicinal chemistry optimization. Stability studies under various conditions have shown that the Fmoc-protected amine remains intact during standard peptide coupling conditions, confirming its utility in complex synthesis schemes.

Looking forward, several research groups are exploring the incorporation of this building block into more complex molecular architectures. One particularly promising direction involves its use in the development of proteolysis-targeting chimeras (PROTACs), where its structural features may contribute to improved pharmacokinetic properties of these novel therapeutic modalities.

In conclusion, (3S)-1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid represents a versatile and valuable compound in modern medicinal chemistry. Its unique structural features and demonstrated utility in peptide synthesis position it as an important tool in the ongoing search for novel therapeutic agents. Further research is warranted to fully explore its potential in various drug discovery applications.